thymidin-3/'-yl-4-thiothymidin-5/'-yl methylphosphonate
thymidin-3/'-yl-4-thiothymidin-5/'-yl methylphosphonate
Brand Name:
Vulcanchem
CAS No.:
151165-76-3
VCID:
VC0235420
InChI:
InChI=1S/C21H29N4O10PS/c1-10-6-25(20(29)22-18(10)28)17-5-15(16(8-26)34-17)35-36(31,32)33-9-12-3-13(4-14(12)27)24-7-11(2)19(37)23-21(24)30/h6-7,12-17,26-27H,3-5,8-9H2,1-2H3,(H,31,32)(H,22,28,29)(H,23,30,37)
SMILES:
CC1=CN(C(=O)NC1=S)C2CC(C(C2)O)COP(=O)(O)OC3CC(OC3CO)N4C=C(C(=O)NC4=O)C
Molecular Formula:
C21H29N4O10PS
Molecular Weight:
560.5 g/mol
thymidin-3/'-yl-4-thiothymidin-5/'-yl methylphosphonate
CAS No.: 151165-76-3
Main Products
VCID: VC0235420
Molecular Formula: C21H29N4O10PS
Molecular Weight: 560.5 g/mol
| CAS No. | 151165-76-3 |
|---|---|
| Product Name | thymidin-3/'-yl-4-thiothymidin-5/'-yl methylphosphonate |
| Molecular Formula | C21H29N4O10PS |
| Molecular Weight | 560.5 g/mol |
| IUPAC Name | [2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] [2-hydroxy-4-(5-methyl-2-oxo-4-sulfanylidenepyrimidin-1-yl)cyclopentyl]methyl hydrogen phosphate |
| Standard InChI | InChI=1S/C21H29N4O10PS/c1-10-6-25(20(29)22-18(10)28)17-5-15(16(8-26)34-17)35-36(31,32)33-9-12-3-13(4-14(12)27)24-7-11(2)19(37)23-21(24)30/h6-7,12-17,26-27H,3-5,8-9H2,1-2H3,(H,31,32)(H,22,28,29)(H,23,30,37) |
| Standard InChIKey | KBKGEUPEIIRUSQ-UHFFFAOYSA-N |
| SMILES | CC1=CN(C(=O)NC1=S)C2CC(C(C2)O)COP(=O)(O)OC3CC(OC3CO)N4C=C(C(=O)NC4=O)C |
| Canonical SMILES | CC1=CN(C(=O)NC1=S)C2CC(C(C2)O)COP(=O)(O)OC3CC(OC3CO)N4C=C(C(=O)NC4=O)C |
| Synonyms | Sp-TP(Me)sT thymidin-3'-yl-4-thiothymidin-5'-yl methylphosphonate TP(Me)sT |
| PubChem Compound | 3037719 |
| Last Modified | Nov 11 2021 |
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